2-(2,6-Dichloro-4-nitro-phenyl)-2-methyl-propionitrile

• Molecular Formula: C10H8Cl2N2O2
• Molecular Weight: 259.09 g/mol
• IUPAC Name: 2-(2,6-dichloro-4-nitrophenyl)-2-methylpropanenitrile
• InChI: InChI=1S/C10H8Cl2N2O2/c1-10(2,5-13)9-7(11)3-6(14(15)16)4-8(9)12/h3-4H,1-2H3
• InChI Key: ZEBVWTDZOCLABG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)C1=C(C=C(C=C1Cl)[N+](=O)[O-])Cl

Description

2-(2,6-Dichloro-4-nitro-phenyl)-2-methyl-propionitrile is a useful research compound. Its molecular formula is C10H8Cl2N2O2 and its molecular weight is 259.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 1-bromopentadecane (0.0051 mole) in DMF (18 ml) was added dropwise at room temperature to a mixture of intermediate (10) (0.00483 mole) and NaHCO3 (0.0051 mole) in DMF (10 ml). The mixture was stirred at 70° C. for 5 hours and at 45° C. overnight, then brought to room temperature. H2O and NaCl were added. The mixture was extracted with EtOAc. The organic layer was separated, washed with a saturated NaCl solution, dried (MgSO4), filtered and the solvent was evaporated. The residue (3.8 g) was purified by column chromatography over silica gel (eluent: CH2Cl2/CH3OH 98/2; 15-40 μm). The pure fractions were collected and the solvent was evaporated, yielding 0.49 g of compound 2 having a melting point of 80° C. and represented by the formula

Synthesis routes and methods II

Procedure details

NaH 80% (0.0918 mole) was added portionwise at 0° C. under N2 flow to a solution of intermediate (1) (0.0612 mole) in DMF (100 ml). The mixture was stirred at 0° C. under N2 flow for 1 hour. CH3l (0.0918 mole) was added dropwise at 0° C. The mixture was stirred at 50° C. for 12 hours, then poured out on ice and extracted with EtOAc. The organic layer was separated, washed with H2O, dried, filtered and the solvent was evaporated, yielding 17.1 g of 2,6-dichloro-α,α-dimethyl-4-nitrobenzeneacetonitrile (intermediate 2).